Cas no 946338-72-3 (2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 946338-72-3
• Molecular Formula: C₂₄H₂₆N₂O₃S
• Molecular Weight: 422.539844989777
• CID: 5505117
• PubChem ID: 22585168

2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}-N-(2,4,6-trimethylphenyl)acetamide Properties

Names and Identifiers

• N-mesityl-2-(5-methoxy-4-oxo-2-((phenylthio)methyl)pyridin-1(4H)-yl)acetamide
• 2-[5-methoxy-4-oxo-2-(phenylsulfanylmethyl)pyridin-1-yl]-N-(2,4,6-trimethylphenyl)acetamide
• 946338-72-3
• F2850-0050
• AKOS002042426
• N-mesityl-2-[5-methoxy-4-oxo-2-[(phenylthio)methyl]pyridin-1(4H)-yl]acetamide
• VU0502481-1
• 2-{5-methoxy-4-oxo-2-[(phenylsulfanyl)methyl]-1,4-dihydropyridin-1-yl}-N-(2,4,6-trimethylphenyl)acetamide

• InChIKey： KEBSOSYXSYVEFQ-UHFFFAOYSA-N
• Inchi： 1S/C24H26N2O3S/c1-16-10-17(2)24(18(3)11-16)25-23(28)14-26-13-22(29-4)21(27)12-19(26)15-30-20-8-6-5-7-9-20/h5-13H,14-15H2,1-4H3,(H,25,28)
• SMILES： S(C1C=CC=CC=1)CC1=CC(C(=CN1CC(NC1C(C)=CC(C)=CC=1C)=O)OC)=O

Computed Properties

• Exact Mass: 422.16641387g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 422.16641387g/mol
• Heavy Atom Count: 30
• Complexity: 672
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides